Cas no 73836-68-7 (2-Pentanone, 4-hydroxy-, (S)-)
2-Pentanone, 4-hydroxy-, (S)- structure
Product Name:2-Pentanone, 4-hydroxy-, (S)-
CAS No:73836-68-7
MF:C5H10O2
MW:102.131701946259
CID:541914
PubChem ID:10996975
Update Time:2025-04-19
2-Pentanone, 4-hydroxy-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 4-hydroxy-, (S)-
- DTXSID80451132
- 4s-hydroxypentan-2-one
- SCHEMBL1776110
- 73836-68-7
- (s)-4-hydroxy-2-pentanone
-
- Inchi： 1S/C5H10O2/c1-4(6)3-5(2)7/h4,6H,3H2,1-2H3/t4-/m0/s1
- InChI Key： PCYZZYAEGNVNMH-BYPYZUCNSA-N
- SMILES： O[C@@H](C)CC(C)=O
Computed Properties
- Exact Mass: 102.068079557g/mol
- Monoisotopic Mass: 102.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 68.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 37.3Ų
2-Pentanone, 4-hydroxy-, (S)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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